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Compound of Interest

Compound Name: SKF 97541

Cat. No.: B109663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SKF 97541 is a potent and selective agonist for the Gamma-aminobutyric acid (GABA) type B

(GABAB) receptor.[1] As the primary inhibitory neurotransmitter in the central nervous system,

GABA plays a crucial role in modulating neuronal excitability. SKF 97541's action at GABAB

receptors makes it a valuable tool for investigating a wide range of physiological processes,

including neurological disorders, pain perception, and addiction.[1] These application notes

provide a comprehensive overview of recommended dosages, detailed experimental protocols,

and the underlying signaling pathways relevant to the use of SKF 97541 in mouse models.

Data Presentation
Recommended Dosage of SKF 97541 in Rodent Studies
The following table summarizes reported dosages of SKF 97541 in various rodent models and

research contexts. It is important to note that optimal dosage can vary depending on the

specific mouse strain, age, sex, and the experimental paradigm. Therefore, a pilot study to

determine the optimal dose for your specific application is highly recommended.
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Species
Research
Area

Administrat
ion Route

Dosage
Range

Vehicle
Reference(s
)

Mouse
Gastric Acid

Secretion

Intravenous

(i.v.)

0.01 - 0.3

mg/kg
Saline [2][3]

Rat
Epilepsy/Neu

rological

Intraperitonea

l (i.p.)
0.1 - 1 mg/kg Saline [4][5]

Mouse
Behavioral

(Estimated)

Intraperitonea

l (i.p.)

0.05 - 0.25

mg/kg
Saline [6]

Note: The behavioral dosage for mice is an estimation based on the reported potency of SKF
97541 being approximately 10 times that of baclofen, another GABAB agonist, for which

intraperitoneal doses of 0.5 - 2.5 mg/kg have been used in mouse behavioral studies.[6]

Signaling Pathway
Activation of the GABAB receptor by an agonist like SKF 97541 initiates a cascade of

intracellular events. The receptor is a G-protein coupled receptor (GPCR) that heterodimerizes

with GABAB1 and GABAB2 subunits. Upon agonist binding, the associated G-protein (Gαi/o) is

activated, leading to the dissociation of its α and βγ subunits. These subunits then modulate

downstream effectors, ultimately resulting in a hyperpolarization of the neuron and inhibition of

neurotransmitter release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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